Cas no 20743-94-6 (benzene,1-methoxy-4-propoxy-)

• Product Name: benzene,1-methoxy-4-propoxy-
• CAS No: 20743-94-6
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 864562
• Update Time: 2026-04-29

benzene,1-methoxy-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• benzene,1-methoxy-4-propoxy-
• 1-methoxy-4-propoxybenzene
• 1-methoxy-4-propoxy-benzene
• 1-Methoxy-4-propoxy-benzol
• 1-propoxy-4-methoxybenzene
• 4-n-propoxyanisol
• 4-propoxyanisole
• AC1L3HML
• Hydrochinon-methylaether-propylaether
• SureCN1324557

• Inchi： InChI=1S/C10H14O2/c1-3-8-12-10-6-4-9(11-2)5-7-10/h4-7H,3,8H2,1-2H3
• InChI Key： RBRSROXEBKPPQB-UHFFFAOYSA-N
• SMILES： CCCOC1=CC=C(C=C1)OC

Computed Properties

• Exact Mass: 166.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on benzene,1-methoxy-4-propoxy-

Comprehensive Overview of Benzene,1-methoxy-4-propoxy- (CAS No. 20743-94-6)

Benzene,1-methoxy-4-propoxy- (CAS No. 20743-94-6) is an organic compound belonging to the class of aromatic ethers. This compound is characterized by its unique molecular structure, featuring a benzene ring substituted with both methoxy (-OCH3) and propoxy (-OCH2CH2CH3) functional groups. Its chemical properties make it a versatile intermediate in various industrial applications, particularly in the synthesis of specialty chemicals and fragrances. The compound's dual ether linkage contributes to its solubility in organic solvents, making it valuable for formulations requiring controlled reactivity.

In recent years, the demand for benzene derivatives like 1-methoxy-4-propoxybenzene has surged due to their role in green chemistry initiatives. Researchers are exploring its potential as a bio-based solvent alternative, aligning with global trends toward sustainable manufacturing. The compound's low volatility and stability under moderate temperatures have also sparked interest in high-performance coatings and polymer additives, addressing common search queries such as "eco-friendly aromatic solvents" or "thermal-stable ether compounds."

The synthesis of CAS 20743-94-6 typically involves Williamson ether synthesis, a reaction between 4-methoxyphenol and propyl bromide under alkaline conditions. This process highlights the compound's relevance in educational discussions about nucleophilic substitution reactions, a frequently searched topic in organic chemistry forums. Analytical techniques like GC-MS and NMR are essential for verifying its purity, which is critical for applications in pharmaceutical intermediates where impurity profiles must meet stringent regulatory standards.

From a commercial perspective, benzene,1-methoxy-4-propoxy- is gaining traction in the flavor and fragrance industry. Its structural similarity to naturally occurring aromatic ethers allows it to mimic woody or spicy notes, responding to market trends favoring synthetic aroma chemicals with natural characteristics. This aligns with popular searches such as "sustainable fragrance ingredients" or "synthetic musk alternatives."

Safety assessments of 20743-94-6 emphasize proper handling protocols, though it doesn't fall under restricted categories. Material Safety Data Sheets (MSDS) recommend standard laboratory precautions, reflecting broader public interest in "chemical handling best practices." Ongoing research explores its biodegradability profile, addressing environmental concerns frequently raised in academic and industrial circles.

In material science, the compound's ability to modify surface energies has led to investigations into its use as a wetting agent for specialty adhesives. This application answers niche technical queries like "aromatic ethers for interfacial tension reduction." Furthermore, its UV stability makes it a candidate for light-stabilizing additives in polymers, a hot topic in "advanced material durability solutions."

The global market for 1-methoxy-4-propoxybenzene shows steady growth, particularly in Asia-Pacific regions where chemical manufacturing hubs prioritize versatile intermediates. Industry reports correlate this demand with increasing production of liquid crystal materials and electronic-grade chemicals, terms frequently appearing in patent literature and R&D investment analyses.

Future prospects for CAS 20743-94-6 include potential applications in energy storage systems, where its redox stability is being evaluated for electrolyte formulations. This direction responds to trending searches about "novel battery materials" while demonstrating the compound's adaptability to emerging technologies. Continuous optimization of production methods also addresses industrial queries regarding "cost-effective ether synthesis."